Cas no 1517-52-8 (Propene (D6, 98%))

Propene (D6, 98%) Properties

Names and Identifiers

• 1-Propene-1,1,2,3,3,3-d6(9CI)
• PROPENE-D6
• (2H6)prop-1-ene
• 455687_ALDRICH
• AC1L39SE
• deuterated propylene
• hexadeuteropropene
• I14-46423
• perdeuterated propene
• perdeuteriopropene
• propylene-d6
• PROPYLENE (D6)
• Propene-D6 (gas)
• 1-Propene-1,1,2,3,3,3-d6
• 1,1,2,3,3,3-hexadeuterioprop-1-ene
• CD3CD=CD2
• PROPENE (D6, 98%)
• PROPENE-D6, 99 ATOM % D
• 1517-52-8
• AKOS015913268
• DTXSID80164851
• J-008840
• Propene-d6
• QQONPFPTGQHPMA-QNYGJALNSA-N
• Propene-d6, 99 atom % D
• +Expand

• InChIKey： QQONPFPTGQHPMA-QNYGJALNSA-N
• Inchi： InChI=1S/C3H6/c1-3-2/h3H,1H2,2H3/i1D2,2D3,3D
• SMILES： [2H]/C(=C(/C([2H])([2H])[2H])\[2H])/[2H]

Computed Properties

• Exact Mass: 54.12222
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 48.085
• Heavy Atom Count: 3
• Complexity: 7.5
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 1.19230
• PSA: 0
• Refractive Index: 1.348
• Boiling Point: −47.7 °C(lit.)
• Melting Point: −185 °C(lit.)
• Vapor Pressure: 8476.8±0.0 mmHg at 25°C
• Flash Point: 0°C
• Color/Form: Not available
• Solubility: Not available
• Density: 0.6±0.1 g/cm3